Cas no 858126-76-8 (DNP-PEG4-acid)
DNP-PEG4-acid Chemical and Physical Properties
Names and Identifiers
-
- DNP-四聚乙二醇-羧酸
- DNP-PEG4-ACID;3,6,9,12-Tetraoxapentadecan-15-oic acid, 1-[(2,4-dinitrophenyl)amino]-;DNP-NH-PEG(4)-COOH 1-(2,4-DINITROPHENYLAMINO)-3,6,9,12-TETRAOXAPENTADECANOIC ACID;
- DNP-PEG4-acid
- Dnp-nh-peg(4)-cooh
- DNP-PEG4-COOH
- C70038
- 3-[2-[2-[2-[2-(2,4-dinitroanilino)ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
- 3,6,9,12-Tetraoxapentadecan-15-oic acid, 1-[(2,4-dinitrophenyl)amino]- (9CI)
- 3-[2-[2-[2-[2-[(2,4-Dinitrophenyl)amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid (ACI)
-
- Inchi: 1S/C17H25N3O10/c21-17(22)3-5-27-7-9-29-11-12-30-10-8-28-6-4-18-15-2-1-14(19(23)24)13-16(15)20(25)26/h1-2,13,18H,3-12H2,(H,21,22)
- InChI Key: PTIFQVOBASTCFB-UHFFFAOYSA-N
- SMILES: O=C(CCOCCOCCOCCOCCNC1C([N+](=O)[O-])=CC([N+](=O)[O-])=CC=1)O
Computed Properties
- Exact Mass: 431.15400
- Monoisotopic Mass: 431.15399400 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 30
- Rotatable Bond Count: 16
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 431.4
- XLogP3: 1.1
- Topological Polar Surface Area: 178
Experimental Properties
- PSA: 177.89000
- LogP: 2.57540
DNP-PEG4-acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHE-9-250mg |
DNP-PEG4-COOH |
858126-76-8 | >98.00% | 250mg |
¥2450.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHE-9-500mg |
DNP-PEG4-COOH |
858126-76-8 | >98.00% | 500mg |
¥3650.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHE-9-1g |
DNP-PEG4-COOH |
858126-76-8 | >98.00% | 1g |
¥5200.0 | 2023-09-19 | |
| TRC | D826503-25mg |
Dnp-nh-peg(4)-cooh |
858126-76-8 | 25mg |
$150.00 | 2023-05-18 | ||
| TRC | D826503-50mg |
Dnp-nh-peg(4)-cooh |
858126-76-8 | 50mg |
$253.00 | 2023-05-18 | ||
| TRC | D826503-100mg |
Dnp-nh-peg(4)-cooh |
858126-76-8 | 100mg |
$374.00 | 2023-05-18 | ||
| TRC | D826503-250mg |
Dnp-nh-peg(4)-cooh |
858126-76-8 | 250mg |
$661.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20561-1g |
DNP-PEG4-acid |
858126-76-8 | 98% | 1g |
10830.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20561-250mg |
DNP-PEG4-acid |
858126-76-8 | 98% | 250mg |
5130.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20561-5g |
DNP-PEG4-acid |
858126-76-8 | 98% | 5g |
49875.0CNY | 2021-08-04 |
DNP-PEG4-acid Production Method
Production Method 1
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
DNP-PEG4-acid Raw materials
DNP-PEG4-acid Preparation Products
DNP-PEG4-acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on DNP-PEG4-acid
Comprehensive Guide to DNP-PEG4-acid (CAS No. 858126-76-8): Properties, Applications, and Innovations
DNP-PEG4-acid (CAS No. 858126-76-8) is a specialized PEGylated linker widely utilized in bioconjugation, drug delivery, and proteomics research. This compound features a dinitrophenyl (DNP) group, a tetraethylene glycol (PEG4) spacer, and a terminal carboxylic acid moiety, making it a versatile tool for covalent coupling with amines or other nucleophiles. Its unique structure balances hydrophilicity and reactivity, addressing key challenges in biomolecular engineering and targeted therapeutics.
Recent trends highlight growing interest in PEG-based linkers like DNP-PEG4-acid due to their role in ADC (Antibody-Drug Conjugate) development and click chemistry applications. Researchers frequently search for "PEG4 spacer solubility," "DNP conjugation methods," or "CAS 858126-76-8 supplier," reflecting demand for technical insights. The compound’s water-soluble PEG chain enhances biocompatibility, while the DNP group enables efficient tracking via anti-DNP antibodies—a feature leveraged in ELISA and Western blot techniques.
Innovative applications of DNP-PEG4-acid include its use in PROTAC (Proteolysis-Targeting Chimera) design, where the PEG4 spacer optimizes linker length for protein degradation. Studies also explore its utility in nanoparticle functionalization, particularly for cancer theranostics. The carboxylic acid terminus allows straightforward activation via NHS esters or EDC coupling, streamlining workflows in peptide synthesis and biomaterial modification.
From a synthetic chemistry perspective, CAS 858126-76-8 demonstrates stability under physiological pH (4–8), with the PEG4 unit reducing aggregation—a common issue with hydrophobic linkers. This aligns with industry priorities like "improving ADC pharmacokinetics" and "reducing immunogenicity." Quality control protocols for DNP-PEG4-acid emphasize HPLC purity (>95%) and mass spectrometry validation to ensure batch consistency.
Environmental and safety considerations for DNP-PEG4-acid follow standard laboratory chemical handling guidelines. While not classified as hazardous, its DNP moiety warrants UV/Vis monitoring at 360 nm for quantification. Storage recommendations (-20°C, anhydrous) preserve the acid functionality from degradation, a detail often queried in "PEG linker storage conditions" discussions.
Future directions for DNP-PEG4-acid research may involve multifunctional PEG linkers for combinatorial therapy or AI-driven drug design. As the demand for precision medicine grows, this compound’s modularity positions it as a key enabler for next-generation biopharmaceuticals.
858126-76-8 (DNP-PEG4-acid) Related Products
- 56820-46-3(DNP-PEG1-DNP)
- 2088570-82-3(3-(2-((2,4-dinitrophenyl)amino)ethoxy)propanoic acid)
- 1353011-89-8(DNP-PEG2-acid)
- 1334178-00-5(DNP-PEG12-acid)
- 1817829-84-7(DNP-PEG6-acid)
- 1393130-16-9(DNP-PEG4-DNP)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)